Cas no 139962-95-1 (2-Formyl-4-methoxyphenylboronic acid)

• Product Name: 2-Formyl-4-methoxyphenylboronic acid
• CAS No: 139962-95-1
• MF: C₈H₉BO₄
• MW: 179.965662717819
• MDL: MFCD01319043
• CID: 64621
• PubChem ID: 329763510
• Update Time: 2025-04-18

2-Formyl-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-4-methoxyphenylboronic acid
• 2-Formyl-4-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• 4-Methoxy-2-formylphenylboronic acid
• (2-formyl-4-methoxyphenyl)boronic acid
• 2-Formyl-4-methoxybenzeneboronic acid
• 2-Formyl-4-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• PubChem7993
• (2-formyl-4-methoxy-phenyl)boronic Acid
• ZSSNGMFKYFBOAG-UHFFFAOYSA-N
• 2-formyl-4-methoxyphenylboronicacid
• OR7336
• SBB064014
• 2-BORONO-5-METHOXYBENZALDEHYDE
• FCH1116739
• RL01709
• AM86585

• MDL： MFCD01319043
• Inchi： 1S/C8H9BO4/c1-13-7-2-3-8(9(11)12)6(4-7)5-10/h2-5,11-12H,1H3
• InChI Key： ZSSNGMFKYFBOAG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(B(O)O)=C(C=O)C=1

Computed Properties

• Exact Mass: 180.05900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 161°C(lit.)
• Boiling Point: 395.2°C at 760 mmHg
• PSA: 66.76000
• LogP: -0.81250

2-Formyl-4-methoxyphenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters